(2,6-difluorophenyl)(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone

• IUPAC Name: (2,6-difluorophenyl)-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]methanone
• InChI: InChI=1S/C19H16F2N4O2/c20-16-7-4-8-17(21)18(16)19(26)24-10-14(11-24)25-9-13(22-23-25)12-27-15-5-2-1-3-6-15/h1-9,14H,10-12H2
• InChI Key: PDHSNRUFOCSYLT-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=C(C=CC=C2F)F)N3C=C(N=N3)COC4=CC=CC=C4
• Molecular Formula: C19H16F2N4O2
• Molecular Weight: 370.4 g/mol
• CAS No.: 2034340-81-1

Description

Physical and Chemical Properties Analysis

This compound has a molecular weight of 550.6 g/mol. It has 2 hydrogen bond donors, 9 hydrogen bond acceptors, and 7 rotatable bonds. Its exact mass and monoisotopic mass are 550.20411374 g/mol. It has a topological polar surface area of 108 Ų and a heavy atom count of 41.

Scientific Research Applications

Synthesis and Antioxidant Properties

Compounds with complex structures, including azetidinyl and phenyl groups, have been explored for their synthesis and potential antioxidant properties. For instance, the synthesis of derivatives with bromophenols and their evaluation for antioxidant activities showcases the interest in these compounds for their radical scavenging abilities. Such studies contribute to the broader understanding of the chemical reactivity and potential therapeutic applications of complex molecules (Çetinkaya, Göçer, Menzek, & Gülçin, 2012).

Catalytic Asymmetric Addition

Research on enantiopure compounds, including azetidin-2-yl derivatives, for catalytic asymmetric addition to aldehydes indicates the importance of these compounds in synthetic organic chemistry. The development of methodologies for the synthesis of such compounds and their application in catalysis highlights the role of complex molecules in achieving high enantioselectivity in chemical reactions (Wang et al., 2008).

Fluorophore Development

The synthesis of fluorinated compounds, including benzophenones and related derivatives, for the enhancement of photostability and spectroscopic properties in fluorophores, demonstrates the application of complex organic molecules in the development of advanced materials for spectroscopic analysis. This research underscores the significance of structural complexity in tailoring the physical properties of molecules for specific applications (Woydziak, Fu, & Peterson, 2012).

Metal Complexation and Catalysis

Investigations into metal complexation with azetidin-2-ones and their applications in catalysis reveal the potential of such compounds in coordination chemistry. The ability to form complexes with metals and their catalytic applications in synthetic transformations highlight the versatility of complex molecules in facilitating a variety of chemical reactions (Jones et al., 2013).